2-chloro-N-(4,6-dimethyl-2-pyridinyl)-4-nitrobenzamide

• IUPAC Name: 2-chloro-N-(4,6-dimethylpyridin-2-yl)-4-nitrobenzamide
• InChI: InChI=1S/C14H12ClN3O3/c1-8-5-9(2)16-13(6-8)17-14(19)11-4-3-10(18(20)21)7-12(11)15/h3-7H,1-2H3,(H,16,17,19)
• InChI Key: IVXXUOJNYNRRBU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=C1)NC(=O)C2=C(C=C(C=C2)[N+](=O)[O-])Cl)C
• Molecular Formula: C14H12ClN3O3
• Molecular Weight: 305.71 g/mol

Description

2-chloro-N-(4,6-dimethyl-2-pyridinyl)-4-nitrobenzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a member of the benzamide family of compounds, which are known to have a wide range of biological activities. In

Mechanism of Action

The mechanism of action of 2-chloro-N-(4,6-dimethyl-2-pyridinyl)-4-nitrobenzamide is not fully understood, but it is believed to involve the inhibition of certain enzymes or proteins. It has been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. Additionally, it has been shown to inhibit the growth of certain bacteria and fungi by disrupting their cell membranes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-chloro-N-(4,6-dimethyl-2-pyridinyl)-4-nitrobenzamide vary depending on the specific application. In cancer research, it has been shown to induce apoptosis in cancer cells, while in microbiology research, it has been shown to disrupt the cell membranes of certain bacteria and fungi. It has also been shown to have potential as a fluorescent probe for the detection of metal ions.

Advantages and Limitations for Lab Experiments

One advantage of using 2-chloro-N-(4,6-dimethyl-2-pyridinyl)-4-nitrobenzamide in lab experiments is its ability to selectively inhibit certain enzymes or proteins. Additionally, its fluorescent properties make it a useful tool for the detection of metal ions. However, one limitation of using this compound is its potential toxicity, which must be carefully monitored in lab experiments.

Future Directions

There are many potential future directions for the study of 2-chloro-N-(4,6-dimethyl-2-pyridinyl)-4-nitrobenzamide. One area of interest is its potential use in the development of new anti-cancer drugs. Additionally, its ability to inhibit the growth of certain bacteria and fungi could make it a useful tool in the development of new antibiotics. Further research is also needed to fully understand its mechanism of action and potential toxicity.

Synthesis Methods

The synthesis of 2-chloro-N-(4,6-dimethyl-2-pyridinyl)-4-nitrobenzamide can be achieved through a multi-step process that involves the reaction of 2-chloro-4-nitrobenzoyl chloride with 4,6-dimethyl-2-pyridinecarboxamide in the presence of a base such as triethylamine. The resulting product can then be purified through recrystallization or column chromatography.

Scientific Research Applications

2-chloro-N-(4,6-dimethyl-2-pyridinyl)-4-nitrobenzamide has been shown to have potential applications in a variety of scientific research fields. It has been studied for its anti-cancer properties, as well as its ability to inhibit the growth of certain bacteria and fungi. Additionally, it has been investigated for its potential use as a fluorescent probe for the detection of metal ions.